2,5-dimethylphenyl (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate

• IUPAC Name: (2,5-dimethylphenyl) 2-(1,3-dioxoisoindol-2-yl)acetate
• InChI: InChI=1S/C18H15NO4/c1-11-7-8-12(2)15(9-11)23-16(20)10-19-17(21)13-5-3-4-6-14(13)18(19)22/h3-9H,10H2,1-2H3
• InChI Key: ZLPPPEHQMKUXSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OC(=O)CN2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C18H15NO4
• Molecular Weight: 309.3 g/mol
• Solubility: 4 [ug/mL] (The mean of the results at pH 7.4)

Description

2,5-dimethylphenyl (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, agriculture, and material sciences. This compound is known for its unique properties, which make it an ideal candidate for various research applications.

Mechanism of Action

The exact mechanism of action of 2,5-dimethylphenyl (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate is not yet fully understood. However, studies have suggested that this compound can induce apoptosis in cancer cells by activating the caspase cascade, which is a series of protease enzymes that play a crucial role in programmed cell death.
Biochemical and Physiological Effects:
2,5-dimethylphenyl (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate has been shown to have various biochemical and physiological effects. Studies have suggested that this compound can inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. Additionally, this compound has also shown potential as an anti-inflammatory agent and has been shown to inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,5-dimethylphenyl (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate in lab experiments is its unique properties, which make it an ideal candidate for various research applications. However, one of the limitations of using this compound is its high cost, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research on 2,5-dimethylphenyl (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate. One of the most promising areas of research is in the development of novel anti-cancer therapies based on this compound. Additionally, research is also needed to better understand the mechanism of action of this compound and its potential applications in other fields such as agriculture and material sciences.

Scientific Research Applications

2,5-dimethylphenyl (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of medicine, where it has shown potential as an anti-cancer agent. Studies have shown that this compound can induce apoptosis in cancer cells, thereby inhibiting their growth and proliferation.